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Compound of Interest

Compound Name: Ethylbenzene-d10

Cat. No.: B166147

Technical Data Summary: Ethylbenzene-d10

This document provides essential physicochemical properties of Ethylbenzene-d10, a
deuterated analog of ethylbenzene. The data presented is intended for researchers, scientists,
and professionals in drug development and other scientific fields requiring precise information
for experimental design and analysis.

Physicochemical Properties

The key identifiers and molecular properties of Ethylbenzene-d10 are summarized in the table
below. This information is critical for substance identification, quantification, and experimental
documentation.

Property Value

CAS Number 25837-05-2[1][2][3][41[5]

Molecular Weight 116.23 g/mol [1][3][4][5][6]

Molecular Formula CsD10[1][3]

Synonyms Phenylethane-d10, (2H10)Ethylbenzene[1][3][6]

Logical Relationship of Identifiers
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The following diagram illustrates the relationship between the common name of the substance
and its primary chemical identifiers.
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Caption: Relationship between Ethylbenzene-d10 and its identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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